![molecular formula C10H9BrFN3 B7635934 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline](/img/structure/B7635934.png)
3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline
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Overview
Description
3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline is a chemical compound that has recently gained attention in scientific research. It is a heterocyclic compound that contains both bromine and fluorine atoms, making it an interesting target for synthesis and investigation.
Scientific Research Applications
The unique chemical structure of 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline makes it an interesting target for scientific research. It has been investigated for its potential use as a pharmaceutical agent due to its ability to bind to certain receptors in the body. Additionally, it has been studied for its potential use in materials science due to its ability to form stable complexes with metal ions.
Mechanism of Action
The mechanism of action of 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline is not fully understood, but it is believed to act as a ligand for certain receptors in the body. It has been shown to bind to the dopamine D3 receptor, which is involved in the regulation of mood and behavior. Additionally, it has been shown to form stable complexes with metal ions, which could have applications in materials science.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being investigated. It has been shown to have an effect on the dopamine D3 receptor, which could have implications for the treatment of certain psychiatric disorders. Additionally, its ability to form stable complexes with metal ions could have applications in the development of new materials.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline in lab experiments is its unique chemical structure, which makes it an interesting target for investigation. Additionally, its ability to bind to certain receptors and form stable complexes with metal ions makes it a versatile compound for use in a variety of experiments. However, one limitation of using this compound is its relative novelty, which means that there is still much to be learned about its properties and potential applications.
Future Directions
There are many potential future directions for the investigation of 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline. One possible direction is the development of new pharmaceutical agents based on its ability to bind to certain receptors. Additionally, its ability to form stable complexes with metal ions could have applications in the development of new materials. Further studies are needed to fully understand the properties and potential applications of this compound.
Synthesis Methods
The synthesis of 3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline involves the reaction of 3-bromo-4-fluoroaniline with 1H-imidazole-2-carboxaldehyde in the presence of a catalyst. This reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography or recrystallization.
properties
IUPAC Name |
3-bromo-4-fluoro-N-(1H-imidazol-2-ylmethyl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrFN3/c11-8-5-7(1-2-9(8)12)15-6-10-13-3-4-14-10/h1-5,15H,6H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQUWNGFIILAHID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NCC2=NC=CN2)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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